(E)-3-(4(Pyridin-2-YL)Phenyl)Acrylic Acid

• CAS No.: 1333240-33-7
• Molecular Formula: C14H11NO2
• Molecular Weight: 225.24 g/mol
• IUPAC Name: (E)-3-(4-pyridin-2-ylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C14H11NO2/c16-14(17)9-6-11-4-7-12(8-5-11)13-3-1-2-10-15-13/h1-10H,(H,16,17)/b9-6+
• InChI Key: KLVQXZPHXUYFEL-RMKNXTFCSA-N
• Isomeric SMILES: C1=CC=NC(=C1)C2=CC=C(C=C2)/C=C/C(=O)O
• Canonical SMILES: C1=CC=NC(=C1)C2=CC=C(C=C2)C=CC(=O)O

Description

(E)-3-(4-(Pyridin-2-yl)phenyl)acrylic acid is an α,β-unsaturated carboxylic acid featuring a pyridine ring substituted at the para-position of a phenyl group. The (E)-configuration denotes the trans arrangement of substituents around the α,β-unsaturated double bond. This compound is part of a broader class of pyridylacrylic acids, which are of interest in medicinal chemistry, materials science, and supramolecular assembly due to their hydrogen-bonding and π-stacking capabilities .

Comparison with Similar Compounds

Comparison with Structural Analogs

A comparative analysis is presented for (E)-3-(4-(Pyridin-2-yl)phenyl)acrylic acid and related compounds, focusing on structural variations, physicochemical properties, and applications.

Positional Isomerism: Pyridin-2-yl vs. Pyridin-4-yl

Crystallographic studies reveal distinct supramolecular interactions:

• Hydrogen Bonding : The pyridin-4-yl derivative forms stronger O–H···N hydrogen bonds (2.60 Å) compared to pyridin-2-yl analogs due to nitrogen accessibility .
• Melting Point : Pyridin-4-yl derivatives exhibit higher melting points (~220°C) than pyridin-2-yl variants (~190°C), attributed to enhanced intermolecular interactions .

Substituent Effects on Phenyl/Pyridine Rings

Compound A : (2E)-3-[4-(5-Propylpyridin-2-yl)phenyl]acrylic Acid (CAS 302602-33-1)

• Molecular Formula: C₁₇H₁₇NO₂.
• Molecular Weight : 267.32 g/mol.
• Solubility: Slightly soluble in chloroform, methanol, and DMSO.
• Applications : Used in organic electronics for conjugated polymer synthesis .

Compound B : (E)-3-(6-(Hydroxy(p-tolyl)methyl)pyridin-2-yl)acrylic Acid (CAS not provided)

• Molecular Formula: C₁₆H₁₅NO₃.
• Molecular Weight : 269.30 g/mol.
• Applications : Analog of Acrivastine (anti-allergy drug), acting as a histamine H₂ antagonist .

Compound C : (E)-3-(4-Acetylphenyl)acrylic Acid (CAS 116868-96-3)

• Molecular Formula : C₁₁H₁₀O₃.
• Molecular Weight : 190.20 g/mol.
• Applications : Intermediate in photoresist materials .

Physicochemical Properties and Acidity

Compound Name	Molecular Formula	Molecular Weight (g/mol)	pKa (Predicted)	Solubility
(E)-3-(Pyridin-2-yl)acrylic acid	C₈H₇NO₂	149.15	4.39	Water (low), DMSO (moderate)
(E)-3-(Pyridin-4-yl)acrylic acid	C₈H₇NO₂	149.15	4.20	DMSO > Methanol
Compound A (Propyl-substituted)	C₁₇H₁₇NO₂	267.32	N/A	Chloroform, Methanol, DMSO
Compound C (Acetylphenyl)	C₁₁H₁₀O₃	190.20	3.85	Organic solvents

Key Observations :

• Acidity : Electron-withdrawing groups (e.g., acetyl in Compound C) lower pKa values, enhancing acidity .
• Solubility : Bulky substituents (e.g., propyl in Compound A) reduce aqueous solubility but improve organic solvent compatibility .

Pharmaceutical Relevance

• Supramolecular Chemistry : Pyridin-4-yl analogs form stable co-crystals with amines, useful in drug delivery systems .

Material Science

• Conjugated Polymers : Propyl-substituted derivatives (Compound A) enhance charge transport in organic semiconductors .
• Photoresists : Acetylphenyl derivatives (Compound C) improve UV sensitivity in photolithography .